Cas no 1700505-11-8 (2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid
• CAS No: 1700505-11-8
• MF: C₁₈H₁₈ClNO₄
• MW: 347.792824268341
• CID: 5686009
• PubChem ID: 103664693
• Update Time: 2025-10-29

2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-24884809
• 2-{[(benzyloxy)carbonyl](ethyl)amino}-2-(4-chlorophenyl)acetic acid
• 1700505-11-8
• 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid

• Inchi： 1S/C18H18ClNO4/c1-2-20(18(23)24-12-13-6-4-3-5-7-13)16(17(21)22)14-8-10-15(19)11-9-14/h3-11,16H,2,12H2,1H3,(H,21,22)
• InChI Key： AEQNGRFTQHDTEB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 347.0924357g/mol
• Monoisotopic Mass: 347.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid

Comprehensive Guide to 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1700505-11-8)

2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1700505-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name 2-BCEA-CPA, is a derivative of phenylacetic acid with a unique structural configuration. Its molecular formula is C₁₈H₁₈ClNO₄, and it features a benzyloxycarbonyl group, an ethylamino moiety, and a 4-chlorophenyl substituent, making it a versatile intermediate in synthetic chemistry.

The compound's CAS number 1700505-11-8 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. Its structural complexity and functional groups make it a valuable building block for the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and bioactive compounds. Recent trends in drug discovery highlight the growing demand for such specialized intermediates, as they enable the efficient construction of novel therapeutic agents.

One of the most notable applications of 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid is its role in the synthesis of peptidomimetics and enzyme inhibitors. These classes of compounds are pivotal in modern medicine, particularly in the treatment of chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The 4-chlorophenyl group in the molecule enhances its binding affinity to certain biological targets, making it a preferred choice for medicinal chemists.

From a chemical perspective, 2-BCEA-CPA exhibits interesting physicochemical properties. It is typically a white to off-white crystalline powder with moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its stability under ambient conditions makes it suitable for long-term storage, a feature highly valued in laboratory and industrial settings. Researchers often seek information about its melting point, solubility profile, and spectroscopic data, which are essential for experimental design and quality control.

The synthesis of 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid involves multi-step organic reactions, including protection-deprotection strategies and carboxyl group activation. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in advanced organic synthesis. For those interested in its preparation, key steps often include the introduction of the benzyloxycarbonyl (Cbz) protecting group and subsequent functionalization of the ethylamino moiety.

In the context of market dynamics, the demand for CAS 1700505-11-8 has been steadily increasing, driven by its utility in drug discovery and material science. Suppliers and manufacturers are expanding their portfolios to include this compound, often highlighting its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). Researchers and procurement specialists frequently search for terms like "2-BCEA-CPA supplier", "CAS 1700505-11-8 price", and "custom synthesis of 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid", underscoring its commercial significance.

Another area of interest is the compound's potential role in green chemistry initiatives. With the pharmaceutical industry increasingly focused on sustainable practices, the development of eco-friendly synthetic routes for 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid is a hot topic. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and energy consumption, aligning with global environmental, social, and governance (ESG) goals.

For analytical chemists, the characterization of 2-BCEA-CPA involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods are crucial for verifying the compound's identity and purity, ensuring its suitability for downstream applications. Discussions around "HPLC methods for 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid" are common in scientific communities, reflecting the need for robust quality assurance protocols.

In summary, 2-{(benzyloxy)carbonyl(ethyl)amino}-2-(4-chlorophenyl)acetic acid (CAS No. 1700505-11-8) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its unique structural features and functional versatility make it a valuable asset for scientists and industries alike. As the demand for specialized intermediates grows, this compound is poised to remain a focal point in cutting-edge research and development.